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Compound of Interest

Compound Name: Bis(2-bromophenyl)amine

CAS No.: 67242-17-5

Cat. No.: B2592992

Get Quote

CAS Registry Number: 67242-17-5 Synonyms: 2-Bromo-N-(2-bromophenyl)aniline; 2,2'-

Dibromodiphenylamine Primary Application: Precursor for Carbazole-based OLED Materials

and Pincer Ligands

Part 1: Executive Technical Summary
Bis(2-bromophenyl)amine is a critical secondary amine intermediate characterized by two

ortho-positioned bromine atoms on a diphenylamine scaffold. Its structural significance lies in

its role as a "linchpin" precursor; the two halogen handles allow for facile intramolecular

cyclization to form carbazole derivatives, which are ubiquitous in OLED hole-transport materials

(HTMs) and pharmaceutical pharmacophores.

For research and development (R&D) professionals, the procurement challenge is not merely

sourcing the CAS number but ensuring the regio-isomeric purity and catalyst-free status of the

material. Trace transition metals (Pd, Cu) from the synthesis of this amine can catastrophically

quench fluorescence in downstream OLED applications or poison catalysts in subsequent

cross-coupling reactions.
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Part 2: Chemical Profile & Critical Quality Attributes
(CQA)
Before evaluating suppliers, one must establish the technical baseline for "research-grade"

material.

Physicochemical Specifications
Property Specification Technical Note

Molecular Formula C₁₂H₉Br₂N

Molecular Weight 327.02 g/mol

Appearance
White to light yellow

crystal/powder

Red Flag: Dark brown or

reddish color indicates

oxidation or residual

iodine/bromine species.

Melting Point 59.0 – 63.0 °C
Sharp melting range (<2°C)

confirms high purity.

Solubility
Soluble in Chloroform, DMSO,

Ethyl Acetate
Insoluble in water.

Purity (GC/HPLC) ≥ 98.0%

Critical: Impurities are often

dehalogenated species

(monobromo) which terminate

polymerization chains.

Impurity Profile & Causality
The synthesis of Bis(2-bromophenyl)amine typically involves a Buchwald-Hartwig or Ullmann

coupling between 2-bromoaniline and 1,2-dibromobenzene (or 1-bromo-2-iodobenzene). This

route dictates the impurity profile:

Monobromo-diphenylamine: Result of hydrodehalogenation during synthesis. Impact: Acts as

a chain terminator in polymerization or fails to cyclize to carbazole.
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Tri-bromo species: Result of over-bromination or incorrect stoichiometry. Impact: Causes

cross-linking or regio-isomeric defects.

Residual Catalyst (Pd/Cu):Impact: Metal ions act as non-radiative recombination centers in

OLEDs, reducing device efficiency.

Part 3: Synthesis & Application Logic[1]
To understand the material's value, we visualize its position in the synthetic workflow. The

following diagram illustrates the "Upstream" synthesis of the amine and its "Downstream"

application into Carbazole scaffolds.
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Figure 1: Synthetic pathway highlighting the central role of Bis(2-bromophenyl)amine and the

risk of dehalogenation impurities.

Part 4: Commercial Landscape & Supplier
Evaluation
The market for CAS 67242-17-5 is divided between Tier 1 Catalog Suppliers (high trust, higher

cost) and Tier 2 Aggregators/Bulk Manufacturers (variable quality, lower cost).

Tier 1: Verified Catalog Suppliers
These suppliers provide Certificates of Analysis (CoA) backed by in-house analytical data

(NMR, GC).
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Supplier Product Code Purity Claim Region Best For

TCI Chemicals B6972 >98.0% (GC)
Global

(JP/US/EU)

Benchmarking &

Standards

Sigma-Aldrich (Search CAS) 98% Global
Rapid small-

scale R&D

Fluorochem F693344 98% UK/Europe

Intermediate

scale (grams to

kgs)

Angene

Chemical
AG01KL4Y 98% China/Global

Cost-effective

sourcing

Procurement Strategy
For Initial Screening (1g - 5g): Purchase from TCI or Sigma-Aldrich. The premium price

ensures you are characterizing the correct molecule, establishing a reference standard for

your analytical methods.

For Scale-Up (100g+): Approach Fluorochem or validated Chinese manufacturers (e.g.,

Angene). Requirement: Request a pre-shipment sample to validate against your TCI

reference standard.

Part 5: Quality Control (QC) & Validation Protocol
Trusting a supplier's CoA is insufficient for critical applications. The following self-validating

protocol ensures the material meets the strict requirements for catalysis or electronic materials.

The "Triangulation" Method
GC-MS / HPLC: Confirms purity >98% and identifies dehalogenated impurities (M-Br peaks).

1H-NMR: Verifies the symmetric structure. Look for the amine proton (NH) shift and the

specific aromatic pattern of ortho-substitution.

Visual Inspection: Reject if the solid is fused, sticky, or dark brown (indicates degradation).
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QC Decision Workflow
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Figure 2: Incoming Quality Control (IQC) decision tree for validating supplier batches.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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